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Compound of Interest

Compound Name: 1-Nitroso-2-naphthol

Cat. No.: B091326 Get Quote

An In-depth Technical Guide to 1-Nitroso-2-naphthol
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical and physical properties of 1-
Nitroso-2-naphthol, detailed experimental protocols for its synthesis, and its applications in

various scientific fields.

Core Properties of 1-Nitroso-2-naphthol
1-Nitroso-2-naphthol is an organic compound that appears as a yellowish-brown solid.[1][2] It

is utilized as an intermediate in the manufacturing of dyes and as a reagent in analytical

chemistry, notably for the detection and separation of cobalt from other metals like nickel.[2][3]

Quantitative Data Summary
The key quantitative properties of 1-Nitroso-2-naphthol are summarized in the table below for

easy reference.
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Property Value Source

Molecular Formula C₁₀H₇NO₂ [1][4][5][6][7][8]

Linear Formula ONC₁₀H₆OH [9]

Molecular Weight 173.17 g/mol [1][4][5][6][8][9][10]

Percent Composition
C: 69.36%, H: 4.07%, N:

8.09%, O: 18.48%
[2]

Melting Point
106-108 °C (with

decomposition)
[9][11]

CAS Number 131-91-9 [1][4][5][9]

Experimental Protocols
Synthesis of 1-Nitroso-2-naphthol from 2-Naphthol
This protocol details the synthesis of 1-Nitroso-2-naphthol via the nitrosation of 2-naphthol.

The reaction involves treating 2-naphthol with nitrous acid, which is typically generated in situ

from sodium nitrite and an acid.[1]

Materials:

2-Naphthol (10 g)

Sodium Hydroxide (2.8 g)

Sodium Nitrite (5 g)

10% Sulphuric Acid (140 ml)

Distilled Water

Ice

Procedure:
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Dissolve 10 g of 2-naphthol and 2.8 g of sodium hydroxide in 100 ml of water. Dilute the

solution to a final volume of 200 ml with water.

Carefully add a solution of 5 g of sodium nitrite dissolved in a small amount of water to the 2-

naphthol solution.

Cool the mixture by adding approximately 100 g of ice.

While maintaining the temperature below 5°C and stirring constantly, slowly add 140 ml of

10% sulphuric acid.

A pale yellow precipitate of 1-Nitroso-2-naphthol will form.

Allow the mixture to stand for 2 hours to ensure complete precipitation.

Filter the precipitate and wash it with water until the washings are only slightly acidic.[11]

The yield of this reaction is nearly theoretical.[11]

Diagrams and Workflows
Synthesis Workflow
The following diagram illustrates the key steps and reagents involved in the laboratory

synthesis of 1-Nitroso-2-naphthol.
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Reactants & Reagents

Process Steps

Final Product

2-Naphthol

1. Dissolve 2-Naphthol
 in NaOH solution

NaOH (aq) NaNO2 (aq)

2. Add NaNO2 solution

H2SO4 (10%)

4. Acidify slowly with H2SO4
(Constant Stirring)

Ice

3. Cool mixture
 with Ice (< 5°C)

5. Precipitation
(Allow to stand for 2h)

6. Filter and Wash
with Water

1-Nitroso-2-naphthol
(Precipitate)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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